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Compound of Interest

(IAS)-|A-Hydroxy-L-histidine

Compound Name:
(hydrochloride)

Cat. No.: B12390889

Get Quote

Executive Summary & Compound Identity

Target Molecule: (aS)-a-Hydroxy-L-histidine HCI [IUPAC Name: (2S)-2-hydroxy-3-(1H-imidazol-
4-yl)propanoic acid hydrochloride CAS Registry: 14402-65-4 (free acid form references), 5934-
29-2 (parent L-His ref for comparison) Core Application: Metabolic profiling, enzyme inhibition

studies (histidase/urocanase), and chiral standard development.[2]

This guide compares the spectral signature of (aS)-a-Hydroxy-L-histidine against its parent
compound (L-Histidine) and its metabolic downstream product (Urocanic Acid), providing a
robust protocol for identification and purity assessment.

Experimental Protocol: Sample Preparation &
Acquisition
To ensure reproducibility and minimize pH-dependent chemical shift variations (common in

imidazole-containing compounds), follow this standardized protocol.

Reagents & Equipment
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e Solvent: Deuterium Oxide (D20), 99.9% D.

 Internal Standard: TSP (3-(trimethylsilyl)propionic-2,2,3,3-d4 acid) or DSS. Avoid TMS due to
insolubility in D20.

e pH Adjustment: 0.1 M DCI or NaOD. Target pH*: 1.0-2.0 (to ensure full protonation of the
imidazole ring and stability of the HCI salt).

e Spectrometer: 400 MHz or higher (600 MHz recommended for resolution of ABX coupling in
the side chain).

Step-by-Step Workflow

» Weighing: Dissolve 5-10 mg of (aS)-a-Hydroxy-L-histidine HCI in 600 pL of D20.

e pH Check: Verify pH is < 2.0. The chemical shifts of the imidazole protons (H-2 and H-5) are
highly sensitive to pH. At acidic pH, the imidazole ring is protonated (imidazolium form),
resulting in downfield shifts.

e Acquisition Parameters:

o

Pulse Sequence: zg30 (standard 1H)

[¢]

Relaxation Delay (D1): = 2.0 seconds (to allow relaxation of solvent-exchangeable protons
if not presaturated).

[¢]

Scans (NS): 16-64.

[¢]

Temperature: 298 K (25°C).

Structural Analysis & Assignments

The *H NMR spectrum of (aS)-a-Hydroxy-L-histidine HCI is characterized by an ABX spin
system (the CH2-CH moiety) and two aromatic singlets from the imidazole ring.

H NMR Data Table (400 MHz, D20, pH ~1)
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Position

Proton Type

Chemical
Shift (5
ppm)

Multiplicity

Coupling
Constant (

)

Structural
Insight

H-2

Imidazole C-
H

8.60 — 8.65

Singlet (s)

Most
deshielded
due to
location
between two
nitrogens (N-
C-N).

Imidazole C-
H

7.30-7.40

Singlet (s)

Characteristic
of the
imidazole
ring; shifts
upfield at
neutral pH.

Methine (CH-
OH)

4.45 - 4.50

dd

Hz,

Hz

Diagnostic
Peak.
Significantly
downfield
from L-
Histidine's H-
a (~4.0 ppm)
due to the
electronegati

ve Oxygen.

H-p1

Methylene
(CH2)

3.15-3.20

dd

Hz,

Hz

Diastereotopi

C proton A.

H-B2

Methylene
(CH2)

3.00 - 3.05

dd

Hz,

Hz

Diastereotopi

C proton B.
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Visualizing the Spin System

The a-proton (H-a) appears as a doublet of doublets (dd) due to coupling with the two non-
equivalent 3-protons. The hydroxyl group's proton (OH) exchanges rapidly with D20 and is
typically not observed as a distinct peak, but merges with the HDO solvent signal (~4.79 ppm).
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Caption: Structural decomposition of NMR signals showing the distinct aromatic and aliphatic
regions.

Comparative Analysis: Product vs. Alternatives

Distinguishing (aS)-a-Hydroxy-L-histidine from its parent amino acid and related metabolites is
critical for purity analysis.

Comparison Table: Chemical Shift Fingerprints
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o Urocanic Acid
(aS)-a-Hydroxy-L- L-Histidine HCI

Feature } ) (Metabolite
His (Product) (Parent Alternative) .
Alternative)
) ~4.45 ppm ~4.05 ppm (Shielded N/A (Olefinic protons
H-a Shift
(Deshielded by -OH) by -NH2) instead)
H-B Shift 3.00 — 3.20 ppm 3.30 — 3.40 ppm N/A
o 6.40 ppm (d) & 7.60
Olefinic H None None
ppm (d)
C-a (:3C) ~71 ppm (C-OH) ~54 ppm (C-NH2) ~118 ppm (C=C)
Stereochemistry Chiral (S) Chiral (S) Achiral (Planar)

Key Differentiator

The H-a resonance is the primary marker.

 Shift: The replacement of the amino group (-NHz) with a hydroxyl group (-OH) causes a
downfield shift of ~0.4 ppm for the a-proton.

e Coupling: L-Histidine often shows a triplet (t) or rough dd for the a-proton at 4.0 ppm. The a-
hydroxy analog shows a clearer dd at 4.45 ppm.

Stereochemical Verification (Chiral Purity)

Standard 'H NMR in achiral solvents (D20) cannot distinguish between the (aS) and (aR)
enantiomers. To verify the (aS) configuration (critical for bioactivity), one of the following

methods must be employed:
o Polarimetry: Measure specific rotation

. The L-isomer (S-configuration) typically exhibits a specific rotation distinct from the
racemate or D-isomer.

o Chiral Solvating Agents (CSA): Add a chiral shift reagent (e.g., Europium tris[3-
(heptafluoropropylhydroxymethylene)-(+)-camphorate]) to the NMR tube. This will split the
signals of the enantiomers if the sample is not enantiopure.
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e Mosher's Ester Derivatization: React the hydroxyl group with (R)- or (S)-MTPA chloride. The
1H or *°F NMR shifts of the resulting diastereomers will confirm the absolute configuration.

Metabolic Pathway Context

Understanding the biological origin helps in analyzing crude biological extracts where this
compound may appear alongside L-Histidine.
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Caption: Biosynthetic pathway from L-Histidine to (aS)-a-Hydroxy-L-histidine via transamination
and reduction.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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